![molecular formula C6H8ClN3S B2754475 Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride CAS No. 2225136-88-7](/img/structure/B2754475.png)
Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride
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Overview
Description
Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride is a chemical compound with the CAS Number: 2225136-88-7 . It has a molecular weight of 189.67 and is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7N3S.ClH/c7-3-5-4-8-6-9(5)1-2-10-6;/h1-2,4H,3,7H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride is a powder . It has a molecular weight of 189.67 . The compound’s InChI code is 1S/C6H7N3S.ClH/c7-3-5-4-8-6-9(5)1-2-10-6;/h1-2,4H,3,7H2;1H .Scientific Research Applications
Anticancer Agent
Imidazo[2,1-b]thiazoles have been identified as powerful anticancer agents . They have shown promising inhibitory activity over most of the cancer cell lines, with the most remarkable effects observed against leukemia cell lines SR and HL-60 (TB) and the prostate cancer cell line DU-145 .
Antiviral Drug
Compounds with the imidazo[2,1-b][1,3]thiazole ring system have a broad range of pharmaceutical applications, including as antiviral drugs . They have been reported to serve as potent non-sedative anxiolytics .
Antioxidant
Imidazo[2,1-b]thiazoles also act as antioxidants . They help in neutralizing harmful free radicals in the body, thereby preventing oxidative stress and related diseases.
Immunomodulatory Agent
Imidazo[2,1-b]thiazoles have been found to have immunomodulatory properties . They can modulate the immune response, which can be beneficial in treating various immune-related conditions.
Tuberculostatic Agents
Imidazo[2,1-b]thiazoles have been reported to have tuberculostatic properties . They can inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis .
Antimicrobial Agent
Imidazo[2,1-b]thiazoles have been found to have antimicrobial properties . They can inhibit the growth of various microorganisms, making them useful in the treatment of various infections.
Antimalarial Agent
Imidazo[2,1-b]thiazoles have been found to have antimalarial properties . They can inhibit the growth of Plasmodium species, the parasites that cause malaria.
Antitubercular Agent
Imidazo[2,1-b]thiazoles have been found to have antitubercular activities . They have shown significant activity against Mycobacterium tuberculosis, the bacterium that causes tuberculosis.
Safety and Hazards
Future Directions
Imidazothiazoles have been the focus of significant research due to their wide range of biological properties . Future research may focus on exploring the potential of Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride and related compounds in various biomedical applications, including their potential as anticancer agents .
properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-5-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3S.ClH/c7-3-5-4-8-6-9(5)1-2-10-6;/h1-2,4H,3,7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDLMYHRDGCJWTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=C(N21)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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